Cas no 1214349-11-7 ((2-bromo-3-fluorophenyl)methanamine)

• Product Name: (2-bromo-3-fluorophenyl)methanamine
• CAS No: 1214349-11-7
• MF: C₇H₇BrFN
• MW: 204.03958439827
• MDL: MFCD11616731
• CID: 4668858
• PubChem ID: 46942214
• Update Time: 2025-06-11

(2-bromo-3-fluorophenyl)methanamine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 2-bromo-3-fluoro-
• 2-Bromo-3-fluorobenzenemethanamine
• (2-bromo-3-fluorophenyl)methanamine

• MDL： MFCD11616731
• Inchi： 1S/C7H7BrFN/c8-7-5(4-10)2-1-3-6(7)9/h1-3H,4,10H2
• InChI Key： ZTILVEXWKKYWNQ-UHFFFAOYSA-N
• SMILES： C1(CN)=CC=CC(F)=C1Br

Experimental Properties

• Density: 1.571±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 236.8±25.0 ºC (760 Torr),
• Flash Point: 97.0±23.2 ºC,
• Solubility: Slightly soluble (2.7 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on (2-bromo-3-fluorophenyl)methanamine

Comprehensive Overview of (2-bromo-3-fluorophenyl)methanamine (CAS No. 1214349-11-7): Properties, Applications, and Industry Insights

(2-bromo-3-fluorophenyl)methanamine (CAS No. 1214349-11-7) is a specialized aromatic amine compound that has garnered significant attention in pharmaceutical and agrochemical research. This halogen-substituted phenylmethanamine derivative features a unique molecular structure with both bromo and fluoro functional groups, making it a valuable intermediate in modern synthetic chemistry. Its molecular formula C7H7BrFN and precise structural configuration contribute to its reactivity profile, which is currently being explored for various high-value applications.

The growing interest in fluorinated building blocks like (2-bromo-3-fluorophenyl)methanamine aligns with current industry trends toward precision chemical synthesis. Researchers are particularly focused on its potential in developing novel bioactive compounds, as the presence of both halogen atoms offers distinct electronic properties that can influence molecular interactions. Recent patent literature suggests applications in small molecule drug discovery, where such multifunctional intermediates enable efficient scaffold diversification.

From a synthetic chemistry perspective, CAS 1214349-11-7 demonstrates interesting reactivity patterns due to the ortho-bromo and meta-fluoro substitution on the phenyl ring. This arrangement creates opportunities for selective cross-coupling reactions, a topic frequently searched by organic chemists in academic and industrial settings. The compound's amine functionality further enhances its utility as a versatile chemical building block, allowing for subsequent derivatization through amidation, reductive amination, or other nitrogen-based transformations.

Quality specifications for (2-bromo-3-fluorophenyl)methanamine typically emphasize high purity standards (>97% by HPLC), with particular attention to residual solvent levels and heavy metal content—key concerns for pharmaceutical applications. Analytical characterization commonly employs NMR spectroscopy (both 1H and 13C), mass spectrometry, and chromatographic techniques to verify structural integrity and purity. These quality control measures reflect the compound's importance in targeted molecular synthesis.

Environmental and green chemistry considerations surrounding halogenated compounds have prompted investigations into sustainable production methods for 1214349-11-7. Recent advancements in catalytic amination and flow chemistry approaches aim to improve the atom economy of its synthesis while reducing waste generation. Such developments address frequently searched topics like "eco-friendly synthesis of fluorinated amines" and "green alternatives to halogenated intermediates" in chemical databases.

The commercial availability of (2-bromo-3-fluorophenyl)methanamine through specialty chemical suppliers has expanded in recent years, reflecting growing demand from contract research organizations and pharmaceutical developers. Market analyses suggest particular interest from researchers working on central nervous system targets and enzyme inhibitors, where the compound's structural features may offer pharmacodynamic advantages. Proper storage conditions (typically 2-8°C under inert atmosphere) and handling protocols are essential to maintain stability of this light-sensitive compound.

Ongoing research explores novel applications of CAS 1214349-11-7 in material science, particularly in the development of specialty polymers and liquid crystal compositions. The compound's ability to serve as a hydrogen bond donor/acceptor makes it interesting for molecular self-assembly studies. These diverse applications contribute to its relevance across multiple scientific disciplines, from medicinal chemistry to advanced materials engineering.

Safety data for (2-bromo-3-fluorophenyl)methanamine emphasizes standard precautions for amine-containing compounds, including proper ventilation and personal protective equipment during handling. While not classified as highly hazardous, its material safety data sheet (MSDS) recommends avoidance of skin contact and inhalation exposure—common concerns searched by laboratory professionals. The compound's physicochemical properties (including solubility in common organic solvents) are well-documented to facilitate experimental planning.

Future prospects for 1214349-11-7 appear promising as synthetic methodologies continue to evolve. The compound's role in structure-activity relationship (SAR) studies and fragment-based drug design positions it as a valuable tool for medicinal chemists. Emerging research directions include its potential incorporation into PET radiotracers (utilizing the fluorine-18 isotope) and bioconjugation strategies, addressing current hot topics in diagnostic imaging and targeted therapeutics.

In summary, (2-bromo-3-fluorophenyl)methanamine (CAS No. 1214349-11-7) represents a sophisticated chemical intermediate with multifaceted applications across scientific disciplines. Its unique molecular architecture, combining bromine and fluorine substituents with an amine handle, provides numerous opportunities for molecular diversification. As research continues to uncover new applications, this compound maintains its relevance in addressing contemporary challenges in drug discovery, material development, and synthetic methodology.